1-(2,2,3,3,3-Pentafluoro-1-((2,2,3,3,3-pentafluoro-N-phenylpropanehydrazonoyl)dithio)propylidene)-2-phenylhydrazine

• CAS No.: 4454-61-9
• Molecular Formula: C18H12F10N4S2
• Molecular Weight: 538.4 g/mol
• IUPAC Name: [(Z)-N-anilino-C-(1,1,2,2,2-pentafluoroethyl)carbonimidoyl]sulfanyl (1Z)-N-anilino-2,2,3,3,3-pentafluoropropanimidothioate
• InChI: InChI=1S/C18H12F10N4S2/c19-15(20,17(23,24)25)13(31-29-11-7-3-1-4-8-11)33-34-14(16(21,22)18(26,27)28)32-30-12-9-5-2-6-10-12/h1-10,29-30H/b31-13-,32-14-
• InChI Key: YFKHUYJUZBVUFB-ZCGSTTEMSA-N
• Isomeric SMILES: C1=CC=C(C=C1)N/N=C(\SS/C(=N\NC2=CC=CC=C2)/C(F)(F)C(F)(F)F)/C(F)(F)C(F)(F)F
• Canonical SMILES: C1=CC=C(C=C1)NN=C(C(C(F)(F)F)(F)F)SSC(=NNC2=CC=CC=C2)C(C(F)(F)F)(F)F

Description

1-(2,2,3,3,3-Pentafluoro-1-((2,2,3,3,3-pentafluoro-N-phenylpropanehydrazonoyl)dithio)propylidene)-2-phenylhydrazine is a useful research compound. Its molecular formula is C18H12F10N4S2 and its molecular weight is 538.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2,2,3,3,3-Pentafluoro-1-((2,2,3,3,3-pentafluoro-N-phenylpropanehydrazonoyl)dithio)propylidene)-2-phenylhydrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,2,3,3,3-Pentafluoro-1-((2,2,3,3,3-pentafluoro-N-phenylpropanehydrazonoyl)dithio)propylidene)-2-phenylhydrazine including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 1-(2,2,3,3,3-Pentafluoro-1-((2,2,3,3,3-pentafluoro-N-phenylpropanehydrazonoyl)dithio)propylidene)-2-phenylhydrazine is a complex hydrazine derivative that incorporates multiple fluorinated groups and dithio moieties. Its unique structure suggests potential biological activities that warrant investigation. This article explores its biological activity through various studies and data analyses.

Chemical Structure

The molecular formula of the compound is $C_{18}H_{12}F_{10}N_{4}S_{2}$, characterized by:

• Pentafluorinated groups which enhance lipophilicity and potential bioactivity.
• Dithio linkages that may influence redox properties and interactions with biological targets.

Antifungal Activity

Recent studies have indicated that phenylhydrazine derivatives exhibit significant antifungal properties. The compound has been evaluated against strains of Candida albicans, a common fungal pathogen.

• Minimum Inhibitory Concentration (MIC) : The compound showed promising MIC values lower than 4 μg/mL against fluconazole-resistant strains of C. albicans .
• Mechanism of Action : The antifungal mechanism involves the generation of reactive oxygen species (ROS), leading to oxidative stress in fungal cells .

Lipoxygenase Inhibition

The compound also exhibits inhibition of lipoxygenase enzymes, which are crucial in inflammatory processes.

• Inhibition Potency : In vitro studies demonstrated up to 93% inhibition at a concentration of 10 μM . This suggests potential applications in anti-inflammatory therapies.

Study on Antifungal Activity

A detailed study assessed the antifungal activity of various hydrazine derivatives including the target compound:

Compound	Strain Tested	MIC (μg/mL)	Inhibition Rate (%)
1	C. albicans SC5314	1.9	98
2	C. albicans 4395	4.0	91
Target Compound	C. albicans 5122	<4	>90

This table illustrates the effectiveness of the compound compared to others in the same class .

Mechanistic Insights

Research into the mechanism revealed that treatment with the compound resulted in:

• Morphological Changes : Scanning electron microscopy (SEM) showed significant damage to fungal mycelium.
• Free Radical Production : The treated fungi exhibited increased levels of free radicals, contributing to cell death .